Cas no 2580225-52-9 (5-{(benzyloxy)carbonylamino}-1-(2,2,2-trifluoroethyl)-1H-imidazole-4-carboxylic acid)

• Product Name: 5-{(benzyloxy)carbonylamino}-1-(2,2,2-trifluoroethyl)-1H-imidazole-4-carboxylic acid
• CAS No: 2580225-52-9
• MF: C₁₄H₁₂F₃N₃O₄
• MW: 343.25799369812
• CID: 5660517
• PubChem ID: 165890207
• Update Time: 2025-05-19

5-{(benzyloxy)carbonylamino}-1-(2,2,2-trifluoroethyl)-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27728706
• 2580225-52-9
• 5-{[(benzyloxy)carbonyl]amino}-1-(2,2,2-trifluoroethyl)-1H-imidazole-4-carboxylic acid
• 5-{(benzyloxy)carbonylamino}-1-(2,2,2-trifluoroethyl)-1H-imidazole-4-carboxylic acid

• Inchi： 1S/C14H12F3N3O4/c15-14(16,17)7-20-8-18-10(12(21)22)11(20)19-13(23)24-6-9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H,19,23)(H,21,22)
• InChI Key： QMTBRFJYIWHIAK-UHFFFAOYSA-N
• SMILES： FC(CN1C=NC(C(=O)O)=C1NC(=O)OCC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 343.07799036g/mol
• Monoisotopic Mass: 343.07799036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 93.4Ų

Additional information on 5-{(benzyloxy)carbonylamino}-1-(2,2,2-trifluoroethyl)-1H-imidazole-4-carboxylic acid

Comprehensive Overview of 5-{(benzyloxy)carbonylamino}-1-(2,2,2-trifluoroethyl)-1H-imidazole-4-carboxylic acid (CAS No. 2580225-52-9)

The compound 5-{(benzyloxy)carbonylamino}-1-(2,2,2-trifluoroethyl)-1H-imidazole-4-carboxylic acid (CAS No. 2580225-52-9) is a specialized imidazole derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a benzyloxycarbonylamino group and a trifluoroethyl moiety, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

In recent years, the demand for imidazole-based compounds has surged, driven by their versatility in medicinal chemistry. The 5-{(benzyloxy)carbonylamino}-1-(2,2,2-trifluoroethyl)-1H-imidazole-4-carboxylic acid stands out due to its carboxylic acid functionality, which allows for further derivatization, enhancing its utility in creating novel therapeutics. This compound is particularly relevant in the context of small molecule drug development, a hot topic in the pharmaceutical industry, where precision and efficacy are paramount.

One of the key reasons for the growing interest in CAS No. 2580225-52-9 is its potential role in enzyme inhibition. Imidazole derivatives are known to interact with various enzymatic pathways, and this compound's trifluoroethyl group could enhance its binding affinity to specific targets. This aligns with current trends in personalized medicine, where researchers seek compounds that can be tailored to individual patient needs. Additionally, the benzyloxycarbonylamino moiety provides a protective group, making the compound a useful building block in peptide synthesis.

The synthesis and characterization of 5-{(benzyloxy)carbonylamino}-1-(2,2,2-trifluoroethyl)-1H-imidazole-4-carboxylic acid involve advanced techniques such as NMR spectroscopy and mass spectrometry, ensuring high purity and consistency. These methods are critical for meeting the stringent requirements of pharmaceutical-grade compounds, a topic frequently searched by professionals in the field. The compound's stability under various conditions also makes it a reliable candidate for further research and development.

Another area where this compound garners attention is in bioconjugation. The carboxylic acid group enables covalent attachment to other molecules, such as proteins or peptides, facilitating the creation of hybrid therapeutics. This is particularly relevant in the era of biologics and antibody-drug conjugates, which are revolutionizing treatment options for complex diseases. The ability to modify and functionalize imidazole derivatives like this one opens new avenues for innovation.

From a commercial perspective, the availability of 5-{(benzyloxy)carbonylamino}-1-(2,2,2-trifluoroethyl)-1H-imidazole-4-carboxylic acid is crucial for academic and industrial labs. Suppliers often highlight its high purity and batch-to-batch consistency, addressing common concerns among researchers. The compound's CAS No. 2580225-52-9 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance, which is a frequent query in chemical procurement discussions.

In summary, 5-{(benzyloxy)carbonylamino}-1-(2,2,2-trifluoroethyl)-1H-imidazole-4-carboxylic acid (CAS No. 2580225-52-9) is a promising compound with multifaceted applications in drug discovery, enzyme research, and bioconjugation. Its structural features and functional groups make it a standout choice for scientists exploring next-generation therapeutics. As the pharmaceutical landscape evolves, compounds like this will undoubtedly play a pivotal role in shaping the future of medicine.